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Compound of Interest

Compound Name: Florpyrauxifen

Cat. No.: B1531466 Get Quote

An in-depth examination of the environmental behavior, degradation pathways, and mobility of

the synthetic auxin herbicide florpyrauxifen-benzyl in terrestrial and aquatic ecosystems.

Florpyrauxifen-benzyl is a systemic herbicide belonging to the arylpicolinate chemical class,

utilized for the control of broadleaf weeds in various agricultural and aquatic settings. Its

environmental fate and transport are critical determinants of its potential ecological impact. This

technical guide provides a comprehensive overview of the current scientific understanding of

florpyrauxifen-benzyl's behavior in soil and water, intended for researchers, scientists, and

professionals in drug development and environmental science.

Physicochemical Properties
The environmental behavior of florpyrauxifen-benzyl is influenced by its inherent

physicochemical properties. It has a low water solubility and a high affinity for soil organic

matter, which dictates its partitioning between soil, water, and air.

Property Value Reference

Water Solubility 15 µg/L [1]

Soil Adsorption Coefficient

(Koc)
32,280 L/kg [2]

Vapor Pressure 3.5 x 10⁻⁷ Torr at 25°C [2]

Henry's Law Constant 1.3 x 10⁻⁵ atm m³/mol [2]
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Environmental Degradation
Florpyrauxifen-benzyl undergoes degradation in the environment through a combination of

biotic and abiotic processes, including microbial metabolism, hydrolysis, and photolysis.[3] The

rate of degradation is influenced by various environmental factors such as soil type, pH,

temperature, and sunlight intensity.

Degradation in Soil
In soil, florpyrauxifen-benzyl is primarily degraded by microbial activity. The persistence of the

parent compound and its metabolites is dependent on soil characteristics and environmental

conditions.

Table 2.1: Soil Half-Life (DT₅₀) of Florpyrauxifen-Benzyl

Condition Soil Type Half-Life (days) Reference

Aerobic Not specified 55.3 [2]

Anaerobic Not specified 41.5 [2]

Aerobic
EU Dossier Lab

Studies
8.9 - 348 [4]

Flooded Paddy Field Not specified 8 - 10 [4]

Field Dissipation

Study
Not specified 2 - 4 [1]

Degradation in Water
In aquatic environments, florpyrauxifen-benzyl dissipation is driven by photolysis, hydrolysis,

and microbial degradation.[3] Photolysis, or degradation by sunlight, is a particularly rapid

process in clear, shallow waters.[5]

Table 2.2: Aquatic Half-Life (DT₅₀) of Florpyrauxifen-Benzyl
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Condition Compartment Half-Life (days) Reference

Aerobic Aquatic Environment 4 - 6 [5]

Anaerobic Aquatic Environment 2 [5]

Photolysis (Sunlight) Surface Water ~0.08 (2 hours) [5]

Photolysis

(Laboratory, 311 nm)
Water ~0.0024 (3.4 minutes) [6]

Hydrolysis (pH 7) Water 111 [2]

Hydrolysis (pH 9,

15°C)
Water 22.36 [7]

Hydrolysis (pH 9,

25°C)
Water 14.34 [7]

Hydrolysis (pH 9,

35°C)
Water 3.58 [7]

Hydrolysis (pH 9,

50°C)
Water 0.15 [7]

Mobility and Transport
The high soil adsorption coefficient (Koc) of florpyrauxifen-benzyl indicates that it binds tightly

to soil particles, resulting in low mobility.[2] This characteristic reduces the potential for leaching

into groundwater. However, its metabolites can exhibit higher mobility.

Table 3.1: Mobility of Florpyrauxifen-Benzyl and its Metabolites
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Compound Mobility in Soil Reference

Florpyrauxifen-benzyl Immobile to low [2]

X12300837 (metabolite) Immobile to low [2]

Florpyrauxifen (X11438848,

metabolite)
Medium to very high [2]

X11966341 (metabolite) Medium to very high [2]

Mode of Action: Synthetic Auxin Signaling Pathway
Florpyrauxifen-benzyl acts as a synthetic auxin herbicide. It mimics the natural plant hormone

auxin, leading to uncontrolled and disorganized plant growth, ultimately causing plant death.

The active form of the herbicide binds to auxin receptors, initiating a signaling cascade that

disrupts normal physiological processes.
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Caption: Synthetic auxin herbicide signaling pathway of florpyrauxifen-benzyl.
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Experimental Protocols
The following sections outline generalized methodologies for key experiments used to assess

the environmental fate of florpyrauxifen-benzyl. These are based on established regulatory

guidelines such as those from the Organisation for Economic Co-operation and Development

(OECD).

Aerobic and Anaerobic Transformation in Soil (OECD
307)
This study evaluates the rate and pathway of florpyrauxifen-benzyl degradation in soil under

both aerobic and anaerobic conditions.

OECD 307: Soil Transformation Study
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Incubate Aerobic Samples
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Collect Samples at
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(LSC, HPLC, LC-MS/MS)

Determine DT₅₀, Metabolite ID,
and Mass Balance End
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Caption: Experimental workflow for an OECD 307 soil transformation study.

Methodology:

Soil Collection and Preparation: Collect fresh soil from relevant agricultural areas. Sieve the

soil and adjust the moisture content to a specified level (e.g., 40-60% of maximum water

holding capacity).

Application of Test Substance: Treat the soil samples with a known concentration of ¹⁴C-

labeled florpyrauxifen-benzyl.

Incubation:
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Aerobic: Incubate the treated soil in flow-through systems at a constant temperature (e.g.,

20°C) in the dark. Pass humidified air over the samples and trap evolved ¹⁴CO₂ and

volatile organic compounds.

Anaerobic: After an initial aerobic phase to establish microbial activity, flood the soil with

deoxygenated water and purge the headspace with an inert gas (e.g., nitrogen). Incubate

in the dark at a constant temperature.

Sampling: At predetermined time intervals, collect replicate soil samples.

Extraction and Analysis: Extract the soil samples with appropriate solvents. Analyze the

extracts for the parent compound and its transformation products using techniques such as

Liquid Scintillation Counting (LSC), High-Performance Liquid Chromatography (HPLC) with

radiometric detection, and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Data Evaluation: Determine the dissipation half-life (DT₅₀) of florpyrauxifen-benzyl and the

formation and decline of major metabolites. Establish a mass balance to account for the

applied radioactivity.

Aerobic and Anaerobic Transformation in Aquatic
Sediment Systems (OECD 308)
This study investigates the degradation and partitioning of florpyrauxifen-benzyl in a system

simulating a natural water body with sediment.

OECD 308: Aquatic Sediment Study
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Caption: Experimental workflow for an OECD 308 aquatic sediment study.

Methodology:

System Preparation: Collect intact sediment cores and overlying water from two different

locations.

Acclimation: Allow the systems to acclimate in the dark at a constant temperature (e.g.,

20°C) for a period to establish equilibrium.

Application: Apply ¹⁴C-labeled florpyrauxifen-benzyl to the water phase of the systems.

Incubation:

Aerobic: Gently bubble air through the water column.

Anaerobic: Maintain anaerobic conditions by purging with an inert gas.

Sampling: At various time points, sacrifice replicate systems.

Phase Separation and Analysis: Separate the water and sediment phases. Analyze the water

phase directly. Extract the sediment with solvents. Analyze all fractions for the parent

compound and metabolites using LSC, HPLC, and LC-MS/MS.

Data Analysis: Calculate the dissipation half-lives (DT₅₀) in the total system, water, and

sediment. Identify major transformation products and determine the distribution of

radioactivity.

Photodegradation in Water (Quantum Yield
Determination)
This experiment quantifies the rate of direct photolysis of florpyrauxifen-benzyl in water upon

exposure to light.
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Photodegradation Quantum Yield Determination

Start

Prepare Aqueous Solution of
Florpyrauxifen-benzyl

Prepare Actinometer Solution

Irradiate Samples in
Photoreactor (e.g., Rayonet)

Collect Samples at
Time Intervals

Analyze Florpyrauxifen-benzyl
Concentration (HPLC)

Analyze Actinometer
Degradation

Calculate First-Order
Degradation Rate Constant

Calculate Quantum Yield
(Φ) End

Click to download full resolution via product page

Caption: Experimental workflow for determining the photodegradation quantum yield.

Methodology:

Solution Preparation: Prepare sterile, buffered aqueous solutions of florpyrauxifen-benzyl.

Also, prepare a chemical actinometer solution with a known quantum yield to measure the

light intensity.

Irradiation: Place the sample and actinometer solutions in a temperature-controlled

photoreactor with a light source of a specific wavelength (e.g., 311 nm).[6]

Sampling: Collect aliquots from the sample and actinometer solutions at various time points.

Analysis: Determine the concentration of florpyrauxifen-benzyl and the actinometer

compound in the collected samples, typically using HPLC.

Calculations:

Determine the first-order rate constant for the degradation of florpyrauxifen-benzyl.

Calculate the light intensity from the degradation of the actinometer.

Use these values to calculate the quantum yield (Φ) of florpyrauxifen-benzyl.

Conclusion
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The environmental fate of florpyrauxifen-benzyl is characterized by its strong adsorption to

soil and sediment, which limits its mobility. Degradation occurs through a combination of

microbial, hydrolytic, and photolytic processes, with photolysis being a particularly rapid route

of dissipation in aquatic environments. The persistence of florpyrauxifen-benzyl varies

depending on environmental conditions, with half-lives ranging from a few days in paddy fields

to several months in certain soil types. While the parent compound has low mobility, some of its

degradation products are more mobile and may require further consideration in environmental

risk assessments. A thorough understanding of these processes is essential for the responsible

management and use of this herbicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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